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Compound of Interest

Compound Name: L-Valine-13C5,15N

cat. No.: B136322

For researchers, scientists, and drug development professionals utilizing isotopically labeled
compounds, a precise understanding of their molecular characteristics is paramount. This
guide provides core technical data for L-Valine-13Cs,°N, a stable isotope-labeled version of the
essential amino acid L-Valine.

Molecular Formula and Weight

L-Valine-13Cs,*>N is an isotopically enriched form of L-Valine where all five carbon atoms are
replaced by the carbon-13 isotope (3C) and the nitrogen atom is replaced by the nitrogen-15
isotope (*>N).[1] This labeling results in a defined mass shift, making it a valuable tool for a
variety of analytical applications, including metabolic flux analysis and as an internal standard
for quantitative mass spectrometry.[1]

The chemical structure of L-Valine-13Cs,°N is represented by the linear formula:
(13CH3)213CH13CH(*>NH2)13CO2H. Based on this isotopic composition, the molecular formula
and weight are detailed below.

Parameter Value
Molecular Formula 13CsH11°NO2
Monoisotopic Mass 123.10 g/mol [2]
Calculated Molecular Weight 123.103 u
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The calculation of the molecular weight is based on the sum of the atomic masses of the

constituent isotopes:

5 x Carbon-13: 5 x 13.00335 u = 65.01675 u

11 x Hydrogen: 11 x 1.00794 u = 11.08734 u

1 x Nitrogen-15: 1 x 15.00011 u = 15.00011 u

2 x Oxygen: 2 x 15.9994 u = 31.9988 u

Experimental Applications

Due to its specific isotopic labeling, L-Valine-13Cs,2>N serves as a critical reagent in various

experimental protocols.

Methodology for Use as an Internal Standard in Mass Spectrometry:

Standard Preparation: A stock solution of L-Valine-13Cs,1>N is prepared in a suitable solvent
(e.g., 0.1 M HCI) at a known concentration. A series of dilutions are then made to create a
calibration curve.

Sample Spiking: A known amount of the L-Valine-13Cs,15N internal standard is added to each
biological sample (e.g., plasma, cell lysate) prior to sample preparation (e.g., protein
precipitation, solid-phase extraction).

LC-MS/MS Analysis: The samples are analyzed by liquid chromatography-tandem mass
spectrometry (LC-MS/MS). The mass spectrometer is configured to monitor the specific
mass transitions for both the unlabeled (endogenous) L-Valine and the labeled L-Valine-
13C5,15N.

Quantification: The ratio of the peak area of the endogenous L-Valine to the peak area of the
L-Valine-13Cs,*>N internal standard is calculated. This ratio is then used to determine the
exact concentration of the endogenous L-Valine in the original sample by interpolating from
the calibration curve.

Visual Representations

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Workflow for Quantitative Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to L-Valine-13Cs,1>N].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136322#l-valine-13c5-15n-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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